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Compound of Interest

4-Hydroxycyclohexanecarboxylic
Compound Name: o
aci

Cat. No.: B153621

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-
Hydroxycyclohexanecarboxylic acid, a compound of interest in various scientific domains,
including as a potential anti-inflammatory and antioxidant agent.[1] This document compiles
available quantitative solubility data, details relevant experimental protocols for solubility
determination, and illustrates the key factors influencing the solubility of this compound.

Quantitative Solubility Data

The solubility of 4-Hydroxycyclohexanecarboxylic acid has been determined in a limited
number of solvents. The available quantitative data, primarily for the trans-isomer, is
summarized in the table below. It is important to note that comprehensive experimental data
across a wide range of organic solvents and aqueous conditions is not extensively available in
the public domain.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b153621?utm_src=pdf-interest
https://www.benchchem.com/product/b153621?utm_src=pdf-body
https://www.benchchem.com/product/b153621?utm_src=pdf-body
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.benchchem.com/product/b153621?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Solvent/Syste Temperature .
Isomer Solubility Method
m (°C)
Dimethyl
) N 100 mg/mL B
Sulfoxide trans Not Specified Not Specified
(693.63 mM)
(DMSO)
Dimethyl o
) - 28 mg/mL Sonication
Sulfoxide trans Not Specified
(194.22 mM) Recommended
(DMSO)
Methanol trans Not Specified Soluble Not Specified
10% DMSO /
40% PEG300/ - > 2.5 mg/mL In vivo
trans Not Specified )
5% Tween-80 / (17.34 mM) formulation
45% Saline
10% DMSO / .
- > 2.5 mg/mL In vitro
90% (20% SBE- trans Not Specified ]
) ) (17.34 mM) formulation
B-CD in saline)
10% DMSO / - = 2.5 mg/mL In vivo
] trans Not Specified i
90% Corn Qil (17.34 mM) formulation
B Predicted: 156
Water Not Specified 25 ALOGPS

o/L

Factors Influencing Solubility

The solubility of 4-Hydroxycyclohexanecarboxylic acid is governed by several

physicochemical factors inherent to its molecular structure, which features both a polar

hydroxyl group and a carboxylic acid group, as well as a non-polar cyclohexane ring. The

interplay of these features dictates its behavior in different solvent environments.

Factors influencing the solubility of 4-Hydroxycyclohexanecarboxylic acid.

Experimental Protocols for Solubility Determination
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While specific, detailed experimental protocols for the existing solubility data on 4-
Hydroxycyclohexanecarboxylic acid are not publicly available, a general and widely
accepted method for determining the equilibrium solubility of a solid compound is the shake-
flask method. The following is a generalized protocol based on established methodologies.

General Shake-Flask Equilibrium Solubility Protocol

This protocol outlines the steps to determine the thermodynamic solubility of a compound in a
given solvent.
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4 Preparation h

Weigh excess amount of
4-Hydroxycyclohexanecarboxylic acid

Add a precise volume of the
selected solvent to a vial

4 Equilibration

Seal the vial securely

Agitate at a constant temperature
(e.g., using an orbital shaker)

Continue agitation for a sufficient
duration to reach equilibrium (e.g., 24-48 hours)

Allow the solution to settle

l

Separate the supernatant from the
undissolved solid (centrifugation or filtration)

o

4 Phase S vaparation )

4 Ana

Extract an aliquot of the clear supernatant

Quantify the concentration of the dissolved
compound using a validated analytical method
(e.g., HPLC, UV-Vis spectroscopy)

/
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydroxycyclohexanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153621#4-hydroxycyclohexanecarboxylic-acid-
solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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